N~1~,N~4~-Bis(2,4-dimethylphenyl)benzene-1,4-diamine

Specification

• CAS No.: 76154-76-2
• Molecular Formula: C22H24N2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 1-N,4-N-bis(2,4-dimethylphenyl)benzene-1,4-diamine
• Standard InChI: InChI=1S/C22H24N2/c1-15-5-11-21(17(3)13-15)23-19-7-9-20(10-8-19)24-22-12-6-16(2)14-18(22)4/h5-14,23-24H,1-4H3
• Standard InChI Key: RFFXHZVNHOVMKO-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC2=CC=C(C=C2)NC3=C(C=C(C=C3)C)C)C
• Canonical SMILES: CC1=CC(=C(C=C1)NC2=CC=C(C=C2)NC3=C(C=C(C=C3)C)C)C

Introduction

N1,N4-Bis(2,4-dimethylphenyl)benzene-1,4-diamine is a chemical compound with the molecular formula C22H24N2. It is a derivative of benzene-1,4-diamine, where the nitrogen atoms are substituted with 2,4-dimethylphenyl groups. This compound is of interest in various fields, including organic chemistry and materials science, due to its potential applications in the synthesis of polymers and organic semiconductors.

Synthesis Methods

The synthesis of N1,N4-Bis(2,4-dimethylphenyl)benzene-1,4-diamine typically involves the reaction of benzene-1,4-diamine with 2,4-dimethylphenyl halides or other suitable precursors in the presence of a catalyst. This process can be optimized using various conditions to achieve high yields and purity.

Applications

• Organic Semiconductors: Compounds like N1,N4-Bis(2,4-dimethylphenyl)benzene-1,4-diamine are explored for their potential in organic electronics due to their ability to form conjugated systems, which are crucial for charge transport.

• Polymer Synthesis: They can serve as monomers for the synthesis of polymers with unique optical and electrical properties.

Spectroscopic Studies

Spectroscopic techniques such as UV-vis-NIR spectroscopy and cyclic voltammetry are used to investigate the electronic properties of compounds related to N1,N4-Bis(2,4-dimethylphenyl)benzene-1,4-diamine. These studies help in understanding their potential applications in organic electronics.

Safety and Handling

• Toxicity: Although specific toxicity data for N1,N4-Bis(2,4-dimethylphenyl)benzene-1,4-diamine is limited, compounds with similar structures can be hazardous and require proper handling.

• Personal Protective Equipment (PPE): Gloves, goggles, and appropriate respirators are recommended when handling such chemicals.